Cas no 1597-70-2 (19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane)

• Product Name: 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane
• CAS No: 1597-70-2
• MF: C₁₉H₂₂BrF₁₇
• MW: 653.254845142365
• CID: 6639468
• PubChem ID: 14717644
• Update Time: 2026-03-12

19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane Chemical and Physical Properties

Names and Identifiers

• 19-bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane
• SCHEMBL5050917
• 1-bromo-11-(heptadecafluorooctyl)undecane
• MFCD28963750
• DTXSID70895329
• 1597-70-2
• CF3(CF2)7(CH2)10CH2Br
• 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane

• Inchi： 1S/C19H22BrF17/c20-11-9-7-5-3-1-2-4-6-8-10-12(21,22)13(23,24)14(25,26)15(27,28)16(29,30)17(31,32)18(33,34)19(35,36)37/h1-11H2
• InChI Key： CGGQUPOCGJBCMK-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)CCCCCCCCCCCBr

Computed Properties

• Exact Mass: 652.06334g/mol
• Monoisotopic Mass: 652.06334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 0Ų

Additional information on 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane

Comprehensive Analysis of 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane (CAS No. 1597-70-2): Properties, Applications, and Industry Trends

19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane (CAS No. 1597-70-2) is a highly fluorinated organic compound with a unique molecular structure. This perfluorinated bromoalkane has garnered significant attention in recent years due to its exceptional chemical stability, hydrophobic properties, and potential applications in advanced materials science. The compound's long perfluorinated carbon chain coupled with a terminal bromine atom makes it particularly interesting for researchers developing novel fluorinated surfactants and specialty polymers.

In the context of growing environmental concerns, 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane has been studied for its potential in green chemistry applications. Researchers are particularly interested in how its fluorine-rich structure might contribute to more sustainable industrial processes. The compound's thermal stability and chemical inertness make it a candidate for high-performance lubricants and coatings that could reduce energy consumption in manufacturing processes.

The electronics industry has shown increasing interest in CAS No. 1597-70-2 for potential applications in semiconductor manufacturing and electronic coatings. Its ability to form ultra-thin hydrophobic films makes it valuable for protecting sensitive electronic components from moisture and corrosion. Recent studies have explored its use in next-generation display technologies, where its optical properties and surface characteristics could improve device performance.

From a synthetic chemistry perspective, 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane serves as a valuable building block for more complex fluorinated compounds. The bromine functionality allows for various nucleophilic substitution reactions, enabling the creation of diverse derivatives with tailored properties. This versatility has made it a focus of research in materials science and nanotechnology applications.

Recent advancements in analytical techniques have allowed for more precise characterization of CAS No. 1597-70-2. Modern spectroscopic methods, including NMR and mass spectrometry, have provided deeper insights into its molecular structure and behavior. These analytical developments have opened new possibilities for quality control and purity assessment in industrial applications of this specialized fluorochemical.

The pharmaceutical industry has begun exploring potential uses of 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane in drug delivery systems. While still in early research stages, its lipophilic nature and chemical stability suggest possible applications in targeted therapies. However, researchers emphasize the need for comprehensive toxicological studies before any medical applications can be considered.

In the field of advanced materials, CAS No. 1597-70-2 has shown promise for creating superhydrophobic surfaces. These surfaces, inspired by natural phenomena like the lotus leaf effect, have potential applications in self-cleaning coatings, anti-icing systems, and marine antifouling technologies. The compound's ability to modify surface energy makes it particularly valuable for these emerging applications.

As regulatory frameworks evolve regarding fluorinated compounds, the scientific community continues to investigate the environmental fate of 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane. Current research focuses on understanding its biodegradation pathways and potential ecological impacts. These studies are crucial for ensuring the responsible use of this specialized chemical in industrial applications.

The synthesis and purification of CAS No. 1597-70-2 present unique challenges due to its highly fluorinated structure. Recent process optimization efforts have focused on improving yield and purity while minimizing environmental impact. These advancements have made the compound more accessible for research and potential commercial applications in various high-tech industries.

Looking to the future, 19-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorononadecane may play a role in emerging technologies such as quantum computing and advanced energy storage. Its unique electronic properties and chemical stability make it an interesting candidate for these cutting-edge applications, though much research remains to be done to fully explore these possibilities.